3-methoxy-1-methyl-N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl]pyrazole-4-carboxamide
• InChI: InChI=1S/C16H17N5O4S/c1-8-17-15(25-20-8)12-9-4-5-24-7-11(9)26-16(12)18-13(22)10-6-21(2)19-14(10)23-3/h6H,4-5,7H2,1-3H3,(H,18,22)
• InChI Key: ZNOSRYBNCAPLAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=C(SC3=C2CCOC3)NC(=O)C4=CN(N=C4OC)C
• Molecular Formula: C16H17N5O4S
• Molecular Weight: 375.4 g/mol

Description

3-methoxy-1-methyl-N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H17N5O4S and its molecular weight is 375.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with similar structural features to 3-methoxy-1-methyl-N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)-1H-pyrazole-4-carboxamide are often synthesized and characterized to explore their potential applications. For example, the synthesis, characterization, and cytotoxicity of some new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been studied, demonstrating the interest in pyrazole derivatives for their potential biological activities (Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014). Another study focused on the synthesis and spectral analysis of a novel pyrazole derivative, highlighting the structural analysis through NMR, mass spectra, and X-ray crystallography, which are crucial for understanding the compound's properties (K. Kumara, A. D. Kumar, K. Kumar, N. K. Lokanath, 2018).

Biological and Pharmacological Activities

Research into compounds with similar structural components often explores their biological and pharmacological activities. The study of substituted oxadiazoles, for instance, has shown that these compounds can have significant antibacterial activity, suggesting potential applications in developing new antimicrobial agents (А. А. Aghekyan, G. G. Mkryan, H. Panosyan, A. Safaryan, H. M. Stepanyan, 2020). Additionally, compounds with pyrazole and oxadiazole moieties have been evaluated for their antimycobacterial activity against Mycobacterium tuberculosis, indicating their potential use in treating tuberculosis (M. Gezginci, Andmalcolm A. Martin, S. Franzblau, 1998).